Cas no 1185059-68-0 ((4-methyl-1H-1,3-benzodiazol-2-yl)methanamine hydrochloride)

• Product Name: (4-methyl-1H-1,3-benzodiazol-2-yl)methanamine hydrochloride
• CAS No: 1185059-68-0
• MF: C₉H₁₂ClN₃
• MW: 197.664680480957
• MDL: MFCD12027124
• CID: 5231030
• PubChem ID: 46736968
• Update Time: 2026-03-07

(4-methyl-1H-1,3-benzodiazol-2-yl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (4-methyl-1H-benzimidazol-2-yl)methylamine hydrochloride
• (4-methyl-1H-1,3-benzodiazol-2-yl)methanamine hydrochloride
• (4-methyl-1H-benzimidazol-2-yl)methanamine;hydrochloride
• (4-Methyl-1H-Benzimidazol-2-Yl)Methylamine
• Z1696091659
• [(4-methyl-1H-benzimidazol-2-yl)methyl]amine hydrochloride
• 1-(4-METHYL-1H-1,3-BENZODIAZOL-2-YL)METHANAMINE HYDROCHLORIDE
• (4-methyl-1H-benzimidazol-2-yl)methanamine:hydrochloride

• MDL： MFCD12027124
• Inchi： 1S/C9H11N3.ClH/c1-6-3-2-4-7-9(6)12-8(5-10)11-7;/h2-4H,5,10H2,1H3,(H,11,12);1H
• InChI Key： FRJRUUOBEFEJKT-UHFFFAOYSA-N
• SMILES： Cl.N1C(CN)=NC2C(C)=CC=CC1=2

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 160
• Topological Polar Surface Area: 54.7

Additional information on (4-methyl-1H-1,3-benzodiazol-2-yl)methanamine hydrochloride

Research Briefing on (4-methyl-1H-1,3-benzodiazol-2-yl)methanamine hydrochloride (CAS: 1185059-68-0)

In recent years, (4-methyl-1H-1,3-benzodiazol-2-yl)methanamine hydrochloride (CAS: 1185059-68-0) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This briefing provides an overview of the latest studies and developments related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

The compound, a benzimidazole derivative, has been investigated for its role as a key intermediate in the synthesis of various pharmacologically active molecules. Recent studies highlight its utility in the development of novel kinase inhibitors and antimicrobial agents. The structural motif of benzimidazole is known for its versatility in drug design, contributing to the compound's relevance in medicinal chemistry.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthesis and optimization of (4-methyl-1H-1,3-benzodiazol-2-yl)methanamine hydrochloride, demonstrating improved yield and purity through a novel catalytic process. The research emphasized the compound's stability under physiological conditions, making it a promising candidate for further drug development.

In another significant development, researchers have investigated the compound's potential as a modulator of protein-protein interactions (PPIs). Preliminary in vitro assays indicate that (4-methyl-1H-1,3-benzodiazol-2-yl)methanamine hydrochloride exhibits selective binding affinity towards certain oncogenic proteins, suggesting its potential application in cancer therapy. These findings were presented at the 2024 American Chemical Society National Meeting.

Furthermore, the antimicrobial properties of this compound have been a focus of recent research. A 2023 study in Antimicrobial Agents and Chemotherapy reported that derivatives of (4-methyl-1H-1,3-benzodiazol-2-yl)methanamine hydrochloride showed potent activity against multidrug-resistant bacterial strains, including MRSA and ESBL-producing E. coli. This highlights its potential as a scaffold for developing new antibiotics.

Despite these promising findings, challenges remain in the clinical translation of this compound. Issues such as bioavailability and toxicity profiles need to be addressed through further preclinical studies. Current research efforts are directed towards structural modifications to enhance its pharmacological properties while minimizing adverse effects.

In conclusion, (4-methyl-1H-1,3-benzodiazol-2-yl)methanamine hydrochloride (CAS: 1185059-68-0) represents a versatile and pharmacologically relevant compound with multiple potential applications. Ongoing research continues to uncover its mechanisms of action and therapeutic potential, positioning it as a valuable asset in drug discovery pipelines.